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Compound of Interest

Compound Name: 2,3,6-Trimethylphenol-D11

Cat. No.: B1472684

This guide provides a detailed calculation of the theoretical mass for the deuterated form of
2,3,6-Trimethylphenol, specifically 2,3,6-Trimethylphenol-D11. This information is crucial for
researchers in fields such as pharmacology, metabolomics, and analytical chemistry where
isotopically labeled compounds are utilized as internal standards in quantitative mass
spectrometry assays or as tracers to elucidate metabolic pathways.

Chemical Structure and Formula

2,3,6-Trimethylphenol is an organic compound with the chemical formula CoH120.[1][2][3] Its
structure consists of a phenol ring substituted with three methyl groups at the 2, 3, and 6
positions. The deuterated isotopologue, 2,3,6-Trimethylphenol-D11, has eleven hydrogen
atoms replaced by deuterium atoms.

Calculation of Theoretical Mass

The theoretical mass of a molecule is the sum of the masses of its constituent atoms. For this
calculation, the monoisotopic masses of the most abundant isotopes of carbon, oxygen,
hydrogen, and deuterium are used to provide the most precise theoretical mass value, which is
relevant for high-resolution mass spectrometry.

Step 1: Determine the Atomic Masses

The precise atomic masses of the relevant isotopes are:
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Carbon (*2C): 12.000000 amu

Oxygen (160): 15.994915 amul[4]

Hydrogen (*H): 1.007825 amul[5]

Deuterium (3H or D): 2.014102 amul5][6][7]

Step 2: Calculate the Theoretical Mass of 2,3,6-Trimethylphenol (CoH120)
The molecular formula indicates the presence of:

e 9 Carbon atoms

e 12 Hydrogen atoms

« 1 Oxygen atom

The calculation is as follows: (9 * 12.000000 amu) + (12 * 1.007825 amu) + (1 * 15.994915
amu) = 136.088815 amu

Step 3: Calculate the Theoretical Mass of 2,3,6-Trimethylphenol-D11 (CsH11DO)

In the D11 isotopologue, 11 of the 12 hydrogen atoms are replaced by deuterium atoms.
Therefore, the molecular formula for the deuterated compound is CoH1D110.

The calculation is as follows: (9 * 12.000000 amu) + (1 * 1.007825 amu) + (11 * 2.014102 amu)
+ (1 * 15.994915 amu) = 147.157872 amu

Data Summary

The following table summarizes the atomic and molecular masses used in the calculation of the
theoretical mass of 2,3,6-Trimethylphenol-D11.
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Total
Atom/Molec Chemical Number of Atomic Subtotal .
Theoretical
ule Formula Atoms Mass (amu) Mass (amu)
Mass (amu)
2,3,6-
Trimethylphe CoH120 136.088815
nol
Carbon C 9 12.000000 108.000000
Hydrogen H 12 1.007825[5] 12.093900
Oxygen o) 1 15.994915[4]  15.994915
2,3,6-
Trimethylphe CoH1D110 147.157872
nol-D11
Carbon C 9 12.000000 108.000000
Hydrogen H 1 1.007825[5] 1.007825
. 2.014102[5]
Deuterium D 11 22.155122
[61[7]
Oxygen o} 1 15.994915[4]  15.994915

Note: While the average molecular weight for 2,3,6-Trimethylphenol is often cited as

approximately 136.19 g/mol [1][2][8], the theoretical monoisotopic mass calculated here is

more appropriate for high-resolution mass spectrometry applications.

Disclaimer: This document provides a theoretical calculation of the mass of 2,3,6-

Trimethylphenol-D11. As an Al, | am unable to provide experimental protocols or generate

diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://en.wikipedia.org/wiki/Isotopes_of_hydrogen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://en.wikipedia.org/wiki/Isotopes_of_hydrogen
https://en.wikipedia.org/wiki/Isotopes_of_hydrogen
https://en.wikipedia.org/wiki/Deuterium
https://www.buyisotope.com/deuterium-isotope.php
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://en.wikipedia.org/wiki/2,3,6-Trimethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_6-Trimethylphenol
https://www.scbt.com/p/2-3-6-trimethylphenol-2416-94-6
https://www.benchchem.com/product/b1472684?utm_src=pdf-body
https://www.benchchem.com/product/b1472684?utm_src=pdf-body
https://www.benchchem.com/product/b1472684?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 2,3,6-Trimethylphenol - Wikipedia [en.wikipedia.org]

e 2. 2,3,6-Trimethylphenol | COH120 | CID 17016 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. Phenol, 2,3,6-trimethyl- [webbook.nist.gov]

e 4. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]

» 5. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]

e 6. Deuterium - Wikipedia [en.wikipedia.org]

e 7. buyisotope.com [buyisotope.com]

e 8. scbt.com [scbt.com]

 To cite this document: BenchChem. [Theoretical Mass of 2,3,6-Trimethylphenol-D11: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472684#theoretical-mass-of-2-3-6-trimethylphenol-
d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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